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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the molecular structure and

chemical formula of Acid Red 111, a disazo dye. Designed for researchers, scientists, and

professionals in drug development, this document synthesizes key data into a clear, accessible

format, including a detailed visualization of its molecular structure.

Core Molecular Identity
Acid Red 111, also known by its Colour Index number C.I. 23266, is a complex organic

molecule widely utilized in various industrial applications.[1][2] Its chemical identity is precisely

defined by its molecular formula and structure.

The most common form of Acid Red 111 is its disodium salt.[3][4] The molecular formula for

this salt is C37H28N4Na2O10S3.[1][3][4] The free acid form, without the sodium ions, has the

molecular formula C37H30N4O10S3.[4][5]

The systematic IUPAC name for Acid Red 111 is disodium;4-hydroxy-3-[[3-methyl-4-[2-methyl-

4-[[4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]phenyl]phenyl]diazenyl]naphthalene-2,7-

disulfonate.[3] This name precisely describes the intricate arrangement of its constituent

aromatic rings, azo linkages, and sulfonate groups.

Quantitative Molecular Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1630594?utm_src=pdf-interest
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-111.html
https://www.pylamdyes.com/colorants/colorant-glossary/acid-red-111-6358-57-2
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-111
https://www.benchchem.com/product/b1630594
http://www.worlddyevariety.com/acid-dyes/acid-red-111.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-111
https://www.benchchem.com/product/b1630594
https://www.benchchem.com/product/b1630594
https://pubchemlite.lcsb.uni.lu/e/compound/22832
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key quantitative properties of Acid Red 111 is presented in the table below,

facilitating easy comparison and reference.

Property
Value (Disodium
Salt)

Value (Free Acid) Reference

Molecular Formula C37H28N4Na2O10S3 C37H30N4O10S3 [3][4]

Molecular Weight 830.8 g/mol 786.85 g/mol [3][4]

Exact Mass 830.07629519 Da 786.1124 Da [3][5]

Solubility in Water
Soluble (25 g/L at

90°C)
Not specified [1][6]

CAS Registry Number 6358-57-2 Not specified [3][7]

Molecular Structure Visualization
To provide a clear visual representation of the complex structure of Acid Red 111, the following

diagram has been generated using the Graphviz DOT language. This diagram illustrates the

connectivity of the atoms and the arrangement of the various functional groups.
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Figure 1. Molecular Structure of Acid Red 111

Experimental Protocols
While specific experimental protocols for the synthesis of Acid Red 111 can vary, the general

manufacturing process involves a multi-step diazotization and coupling reaction.[1][6]

A typical synthesis pathway is as follows:

Double Diazotization: 4-(4-Amino-2-methylphenyl)-3-methylbenzenamine undergoes a

double diazotization reaction.

First Coupling: The resulting bis-diazonium salt is coupled with 4-Hydroxynaphthalene-2,7-

disulfonic acid.
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Second Coupling: The intermediate from the first coupling is then coupled with phenol.

Esterification: Finally, the hydroxyl group of the phenolic moiety is esterified with 4-

Methylbenzene-1-sulfonyl chloride to yield the final Acid Red 111 molecule.[1][6]

This guide serves as a foundational resource for professionals requiring detailed molecular

information about Acid Red 111. The provided data and visualizations are intended to support

further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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